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Compound of Interest

Compound Name: 2-Tolylboronic acid

Cat. No.: B107895 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Tolylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Tolylboronic acid
(also known as o-tolylboronic acid or 2-methylphenylboronic acid), a vital reagent in organic

synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification
2-Tolylboronic acid is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4][5][6]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4][7]

H319: Causes serious eye irritation.[2][3][4][7]

H335: May cause respiratory irritation.[2][3][4][7]

H302: Harmful if swallowed.[5][6]

Precautionary Statements:
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A comprehensive list of precautionary statements is provided in the table below. Key

precautions include avoiding breathing dust, washing skin thoroughly after handling, and using

only in well-ventilated areas.[1][2][3][4][5][6][7]
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GHS Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[2][3][4][5][6]

P264
Wash hands and any exposed skin thoroughly

after handling.[1][2][4][5][6]

P270
Do not eat, drink or smoke when using this

product.[5][6]

P271
Use only outdoors or in a well-ventilated area.[3]

[4][5][6]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][3][4][5][6][7]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[3][4][6][7][8]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2][3][4][6][7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

[4][6][7]

P312
Call a POISON CENTER or doctor if you feel

unwell.[4][6][7]

P330 Rinse mouth.[6]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[4]

P337+P313
If eye irritation persists: Get medical

advice/attention.[4]

P362+P364
Take off contaminated clothing and wash it

before reuse.[3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-21626/4-Tolylboronic-acid-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC309260010&productDescription=O-TOLYLBORONIC+ACID+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-21626/4-Tolylboronic-acid-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://file.medchemexpress.com/batch_PDF/HY-21626/4-Tolylboronic-acid-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-21626/4-Tolylboronic-acid-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC309260010&productDescription=O-TOLYLBORONIC+ACID+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-21626/4-Tolylboronic-acid-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.tcichemicals.com/US/en/p/M1313
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[3][4][6]

P405 Store locked up.[2][3][4]

P501
Dispose of contents/container to an approved

waste disposal plant.[3][4][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-tolylboronic acid is presented

below.

Property Value

Molecular Formula C₇H₉BO₂

Molecular Weight 135.96 g/mol [9][10]

Appearance
White to off-white solid; beige crystalline

powder.[9][11]

Melting Point 162-164 °C (lit.)[11]

Boiling Point 327.5°C at 760 mmHg

Flash Point 151.9°C

Solubility Slightly soluble in water.[11]

Density 1.22 g/cm³

Stability and Reactivity
2-Tolylboronic acid is stable under normal, recommended storage conditions.[1][2]

Conditions to Avoid: Incompatible products, excess heat, and dust formation should be

avoided.[1][7][12]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1][2][7]

[12]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide (CO), carbon dioxide (CO₂), and oxides of boron may

form.[1][2][7][12]

Hazardous Polymerization: Hazardous polymerization does not occur.[1][7][12]

First-Aid Measures
Immediate medical attention is recommended in case of exposure.

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical

attention.[1][2][3][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[1][2][3][4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][2][3][4]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do not induce vomiting. Never

give anything by mouth to an unconscious

person. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][2][13]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation and breathing dust, vapors, mist, or gas. Evacuate personnel

to safe areas.[1][2][3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][2][3]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable, closed

containers for disposal. Avoid creating dust.[1][2]

Handling and Storage
Safe Handling: Wear personal protective equipment. Avoid contact with skin, eyes, and

clothing. Do not breathe dust. Do not ingest. Minimize dust generation and accumulation.

Wash hands before breaks and immediately after handling the product.[1][2]

Storage Conditions: Keep in a dry, cool, and well-ventilated place. Keep the container tightly

closed. Some sources recommend refrigeration.[1][2][9] Store locked up.[2][3][4]

Exposure Controls and Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers should be close to the workstation location.[1][13]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH (US) approved standards.[2][3]

Skin and Body Protection: Wear impervious clothing and protective gloves. Gloves must

be inspected prior to use.[2][3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator with a combination filter for organic vapor and particulates.[3]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-tolylboronic acid are not

publicly available. The hazard classifications are based on data from analogous compounds

and computational models. In a research or drug development setting, any new use or

formulation of this substance would require a thorough risk assessment, which may involve

commissioning specific toxicological studies under controlled laboratory conditions.

Visualized Workflows
To aid in the practical application of these safety guidelines, the following diagrams illustrate

key decision-making processes for handling spills and selecting appropriate personal protective

equipment.
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Figure 1: Spill Response Workflow for 2-Tolylboronic Acid

Spill of 2-Tolylboronic Acid Occurs

Assess Spill Size and Location

Is the spill small and contained?

Yes

Is the spill large or uncontained?

No

Don appropriate PPE:
- Goggles/Face Shield

- Gloves (chemically resistant)
- Lab Coat

- Respirator (if dusty)

Evacuate the area

Notify EH&S and Lab Supervisor

Contain the spill with absorbent material

Carefully sweep or scoop up solid material

Place in a sealed, labeled container for hazardous waste

Decontaminate the spill area

Dispose of waste according to institutional and local regulations
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Figure 2: PPE Selection Guide for 2-Tolylboronic Acid

Task: Handling 2-Tolylboronic Acid

Weighing or transferring solid? Working with solutions?

Potential for dust generation? Risk of splashing?

Required:
NIOSH-approved respirator for particulates

Yes

Required:
Chemical safety goggles

Always

Required:
Chemically resistant gloves (e.g., nitrile)

Always

Required:
Lab coat

Always Always

Recommended:
Face shield in addition to goggles

YesAlways Always
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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